Cas no 2228871-84-7 (3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2228871-84-7
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 6046980
• PubChem ID: 165707490
• Update Time: 2025-05-21

3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1728647
• 2228871-84-7

• Inchi： 1S/C10H9NO3S/c1-2-6-3-4-15-9(6)7-5-8(10(12)13)14-11-7/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： CUVOCJRLQGSHQK-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 223.03031432g/mol
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid

Comprehensive Analysis of 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228871-84-7)

The compound 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228871-84-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiophene ring and an oxazole core, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its carboxylic acid functional group, which allows for further derivatization and modification.

In recent years, the demand for heterocyclic compounds like 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid has surged due to their versatility in medicinal chemistry. The compound's thiophene-oxazole hybrid structure is often explored for its potential as a bioactive scaffold, particularly in the development of anti-inflammatory and antimicrobial agents. Its CAS No. 2228871-84-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The synthesis of 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. The ethylthiophene moiety contributes to the compound's lipophilicity, which is a desirable property for improving membrane permeability in drug candidates. Meanwhile, the oxazole-5-carboxylic acid segment offers opportunities for hydrogen bonding and metal coordination, making it a valuable building block in supramolecular chemistry.

From an industrial perspective, CAS No. 2228871-84-7 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound with higher yields and lower environmental impact. This aligns with the growing trend of sustainable pharmaceuticals, where minimizing waste and energy consumption is a top priority for manufacturers.

Analytical characterization of 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development. The carboxylic acid group also allows for easy salt formation, which can enhance solubility and bioavailability—a key consideration in formulation studies.

In material science applications, the thiophene-oxazole hybrid structure of CAS No. 2228871-84-7 has shown promise in organic electronics. Its conjugated system may contribute to charge transport properties, making it a candidate for organic semiconductors or light-emitting diodes (OLEDs). This interdisciplinary potential has sparked collaborations between chemists and materials engineers to explore novel applications beyond traditional pharmaceutical uses.

The stability profile of 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid under various conditions is another area of active investigation. Understanding its degradation pathways helps in developing proper storage protocols and predicting shelf life. Many researchers search for information about its thermal stability and photostability, as these factors are crucial for both research and potential commercial applications.

Patent literature reveals growing interest in CAS No. 2228871-84-7 as a key intermediate in innovative therapeutic agents. Several recent applications mention derivatives of this compound for targeting specific enzyme systems. The ethylthiophene modification appears to offer steric advantages in molecular recognition processes, while the oxazole-carboxylic acid portion provides points for structural optimization.

As the scientific community continues to explore heterocyclic building blocks, compounds like 3-(3-ethylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid remain at the forefront of innovation. Its balanced combination of aromatic systems and functional groups makes it a versatile tool for chemists working in diverse fields, from medicinal chemistry to advanced materials development.